Cas no 952402-29-8 (6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile)

• Product Name: 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile
• CAS No: 952402-29-8
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 1985347
• PubChem ID: 58994188
• Update Time: 2025-04-21

6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carbonitrile
• LogP
• 1-(3-hydroxy-propyl)-5-(3-methyl-thiophen-2-yl)-1H-pyrimidine-2,4-dione
• 6-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2-carbonitrile
• SB60215
• 1-(3-hydroxypropyl)-5-(3-methylthiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• SCHEMBL3561026
• 1-(3-Hydroxypropyl)-5-(3-methylthiophen-2-yl)pyrimidine-2,4(1H,3H)-dione
• 952402-29-8
• YEELPNNCMZJRJG-UHFFFAOYSA-N

• Inchi： 1S/C12H14N2O3S/c1-8-3-6-18-10(8)9-7-14(4-2-5-15)12(17)13-11(9)16/h3,6-7,15H,2,4-5H2,1H3,(H,13,16,17)
• InChI Key： YEELPNNCMZJRJG-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1C(NC(N(C=1)CCCO)=O)=O

Computed Properties

• Exact Mass: 266.07251349Da
• Monoisotopic Mass: 266.07251349Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 97.9Ų